(S)-4-(hydroxyMethyl)-1-((R)-1-phenylethyl)pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of pyrrolidin-2-ones has been investigated in several studies. For instance, one study discussed the synthesis of bioactive heterocyclic compounds comprising pyrrolidinone linked to a benzimidazole moiety . Another study focused on the synthesis of new heterocyclic compounds pyrrolidinone linked to benzothiazole moiety .Chemical Reactions Analysis
The chemical reactions involving pyrrolidin-2-ones have been explored in several studies. For example, one study discussed the nucleophilic addition of organoboronic acids to N-acyliminium ions . Another study reviewed the synthesis and reactions of pyrrolidine‐2,3‐diones .Scientific Research Applications
Pyrrolidine in Drug Discovery
Pyrrolidine, due to its saturated five-membered ring structure, is a critical scaffold in the development of biologically active compounds. The pyrrolidine ring and its derivatives, including (S)-4-(hydroxymethyl)-1-((R)-1-phenylethyl)pyrrolidin-2-one, are valued for their ability to efficiently explore pharmacophore space, contribute to stereochemistry, and increase three-dimensional coverage through non-planarity—enhancing target selectivity and biological activity. This compound exemplifies the application of pyrrolidine derivatives in creating novel drug candidates with varied biological profiles, leveraging steric factors and stereochemistry for enhanced interaction with enantioselective proteins (Petri et al., 2021).
Stereochemistry and Biological Activity
The stereochemistry of compounds such as this compound significantly influences their pharmacological profile. Enantiomerically pure derivatives have been investigated, showing a direct relationship between the configuration of stereocenters and the biological properties of the compounds. This research underscores the importance of precise stereochemical design in enhancing the effectiveness of pharmaceutical agents, illustrating the critical role of this compound and its analogs in drug development (Veinberg et al., 2015).
Supramolecular Chemistry Applications
Beyond its applications in drug discovery, compounds featuring the pyrrolidine ring, such as this compound, have been explored in the realm of supramolecular chemistry. They serve as building blocks for the construction of supramolecular capsules through their ability to engage in hydrogen bonding and metal coordination, demonstrating the versatility of pyrrolidine derivatives in creating complex molecular architectures for potential use in nanotechnology and materials science (Ballester, 2011).
properties
IUPAC Name |
(4S)-4-(hydroxymethyl)-1-[(1R)-1-phenylethyl]pyrrolidin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2/c1-10(12-5-3-2-4-6-12)14-8-11(9-15)7-13(14)16/h2-6,10-11,15H,7-9H2,1H3/t10-,11+/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REDSEXWGKAYROX-MNOVXSKESA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)N2CC(CC2=O)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC=CC=C1)N2C[C@H](CC2=O)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10540346 |
Source
|
Record name | (4S)-4-(Hydroxymethyl)-1-[(1R)-1-phenylethyl]pyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10540346 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
215183-32-7 |
Source
|
Record name | (4S)-4-(Hydroxymethyl)-1-[(1R)-1-phenylethyl]pyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10540346 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.